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Compound of Interest

Compound Name: 5-Bromo-2-(methylsulfinyl)pyridine

CAS No.: 1193244-90-4

Cat. No.: B3220238

Get Quote

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals

Content Focus: Operational Safety, Logistical Planning, and Procedural Workflows

As a Senior Application Scientist, I recognize that handling highly functionalized heterocyclic

building blocks requires more than just reading a Safety Data Sheet (SDS). It requires a

mechanistic understanding of why a chemical behaves the way it does.

5-Bromo-2-(methylsulfinyl)pyridine (CAS: 1193244-90-4) is a critical intermediate in

medicinal chemistry, frequently utilized in palladium-catalyzed cross-couplings and nucleophilic

aromatic substitutions[1]. However, its unique structural convergence—a basic pyridine ring, an

electrophilic bromine atom, and a thermally labile methylsulfinyl (sulfoxide) group—creates a

complex hazard profile. This guide provides a self-validating system of protocols to ensure

absolute safety and chemical integrity during your workflows.

Hazard Assessment & Chemical Causality
To handle this reagent safely, you must understand the causality behind its hazards:
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The Pyridine Scaffold: Imparts lipophilicity, allowing the molecule to rapidly permeate

standard laboratory gloves and dermal layers, leading to systemic toxicity and severe

skin/eye irritation[2].

The Methylsulfinyl Group: This sulfoxide moiety is highly hygroscopic and thermally

sensitive. Exposure to ambient moisture or excessive heat can trigger Pummerer-type

rearrangements or disproportionation, releasing highly irritating and toxic sulfur oxides (SOx)

[3].

The Bromine Atom: Under extreme thermal stress, degradation can release corrosive

hydrobromic acid (HBr) vapors.

Physicochemical & Hazard Data Summary
Parameter Value / Specification Causal Impact on Handling

CAS Number 1193244-90-4
Unique identifier for strict SDS

and inventory tracking[1].

Molecular Formula C6H6BrNOS

Halogenated and sulfur-

containing; dictates

segregated waste streams.

Storage Temperature 2-8°C (Cold-Chain)

Strictly required to prevent

thermal disproportionation of

the sulfoxide[1].

Atmospheric Sensitivity Hygroscopic

Mandates Argon/N2 backfilling

to prevent moisture-induced

degradation.

Primary Hazards Acute Toxicity, Irritant
Requires a certified fume hood

and ≥8 mil nitrile gloves[2][4].

Personal Protective Equipment (PPE) Matrix
A self-validating safety protocol begins with the correct physical barriers. The following PPE is

non-negotiable.
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PPE Category Specification Causal Justification

Hand Protection Double-layered Nitrile (≥8 mil)

Pyridine rings are highly

lipophilic and permeate thin

latex rapidly. The polar

sulfoxide group acts as a

permeation enhancer, driving

the toxic brominated

pharmacophore into dermal

layers[4].

Eye/Face Protection
ANSI Z87.1 Splash Goggles +

Face Shield

Airborne particulates or

splashed solutions can cause

severe corneal irritation and

irreversible tissue damage due

to the basicity of the pyridine

nitrogen[2].

Body Protection
Flame-Retardant (FR) Lab

Coat

Mitigates exposure to localized

spills. Bromopyridines can be

systemically toxic upon dermal

absorption.

Respiratory
Fume Hood (Face velocity 80-

100 fpm)

Prevents inhalation of volatile

thermal degradation products

(SOx, NOx, HBr) which are

highly corrosive to the

respiratory tract[3].

Operational Workflows
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Figure 1: Standard operational workflow for handling 5-Bromo-2-(methylsulfinyl)pyridine.

Protocol 1: Pre-Weighing and Material Transfer
Thermal Equilibration: Remove the sealed vial from the 2-8°C refrigerator. Place it unopened

in a vacuum desiccator for 30 minutes.

Causality: Opening a cold vial in ambient air causes immediate condensation of

atmospheric moisture. The methylsulfinyl group is hygroscopic, and moisture triggers

premature degradation and alters the stoichiometric weight.

Atmospheric Control: Transfer the equilibrated vial into a certified Class II chemical fume

hood. Establish a localized inert atmosphere using a gentle Argon line.
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Static Mitigation: Pyridine powders carry static charges. Discharge the weighing boat and

disposable spatula using an anti-static ionizer (e.g., Zerostat gun).

Causality: Prevents the aerosolization and scatter of the toxic powder, eliminating

inhalation risks.

Mass Transfer & Resealing: Carefully weigh the desired amount. Immediately backfill the

source vial with Argon, seal tightly with Parafilm, and return to cold storage[1].

Protocol 2: Reaction Setup (e.g., Palladium-Catalyzed
Cross-Coupling)

Solvent Degassing: Utilize strictly anhydrous, degassed solvents (e.g., 1,4-Dioxane or

Toluene).

Causality: Dissolved oxygen can prematurely oxidize the methylsulfinyl group to a

methylsulfonyl group, ruining the stoichiometric ratio and generating unwanted byproducts.

Catalyst Loading Considerations: Empirically adjust palladium catalyst loading (e.g.,

Pd(dppf)Cl2).

Causality: The sulfoxide moiety is a known coordinating group for transition metals and

can competitively bind the catalyst, stalling the catalytic cycle.

Temperature Control: Restrict reaction temperatures to ≤90°C unless higher heat is

mechanistically validated.

Causality: Excessive thermal stress induces degradation, releasing volatile sulfur oxides

(SOx) and reducing overall yield[3].

Emergency Spill Management & Disposal
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Figure 2: Emergency spill response and chemical containment logic.

Protocol 3: Spill Response
Immediate Isolation: Lower the fume hood sash to the minimum safe operational height.

Causality: Instantly increases face velocity, preventing the escape of aerosolized

bromopyridine dust or volatile degradation fumes into the laboratory[4].

Inert Containment: Surround and cover the spilled material with an inert, non-combustible

absorbent such as dry sand or vermiculite.

Causality: Combustible absorbents (like paper towels) provide a fuel source if the reactive

sulfoxide undergoes an exothermic decomposition.

Mechanical Collection: Use non-sparking, anti-static tools to sweep the absorbed mixture.

Causality: Prevents static discharge which could ignite flammable solvent vapors if the

spill occurred during a reaction setup.
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Chemical Decontamination: Wash the affected fume hood surface with a 5% sodium

bicarbonate (NaHCO3) solution.

Causality: Neutralizes trace hydrobromic acid (HBr) and acidic sulfur oxides that may have

formed during ambient exposure[3].

Protocol 4: Waste Disposal
Do not mix 5-Bromo-2-(methylsulfinyl)pyridine waste with general organic waste. It must be

segregated into a clearly labeled Halogenated / Sulfur-Containing Organic Waste High-Density

Polyethylene (HDPE) container. This ensures environmental compliance and prevents

dangerous cross-reactions in the waste carboy.

References
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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